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Compound of Interest

Compound Name: 2-Butoxyethanethiol

Cat. No.: B13524435

For the Attention Of: Researchers, Scientists, and Drug Development Professionals.

Abstract: This document provides a technical overview of the known physicochemical
properties of 2-Butoxyethanethiol (CAS No. 38550-68-2). It addresses the current scarcity of
experimentally determined data in public scientific literature and databases. In lieu of specific
data, this guide details the standardized experimental protocols, based on internationally
recognized OECD (Organisation for Economic Co-operation and Development) Guidelines, that
are essential for the comprehensive characterization of this compound. This serves as a
foundational resource for researchers requiring these properties for modeling, safety
assessment, or further developmental work.

Introduction and Statement on Data Availability

2-Butoxyethanethiol is a thiol compound with the chemical structure CH3(CH2)sOCH2CH2SH.
Its structure, featuring both a butyl ether group and a terminal thiol group, suggests properties
influenced by both functionalities, including moderate polarity and a characteristic thiol odor.

A thorough review of scientific databases and literature reveals a significant lack of publicly
available, experimentally determined physicochemical data for 2-Butoxyethanethiol. This
guide is therefore structured to provide researchers with the necessary methodological
framework to obtain this critical data in a standardized, reproducible manner. Computational or
predicted properties were also not readily found, emphasizing the need for empirical
determination.
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Chemical Identity

IUPAC Name 2-Butoxyethanethiol

Synonyms Ethane, 1-(butylthio)-2-methoxy-
CAS Number 38550-68-2

Molecular Formula CeH140S

Molecular Weight 134.24 g/mol

Chemical Structure

CH3CH2CH2CH20CH2CH2SH

Physicochemical

Properties

The following table summarizes the key physicochemical properties for 2-Butoxyethanethiol.

Due to the aforementioned data scarcity, the status of most properties is listed as "Not

available in public literature.” The subsequent sections will detail the standard protocols for

determining these values.

Property Value Units
_ _ Not available in public
Melting Point ) °C/K
literature
N ) Not available in public
Boiling Point ) °C/K
literature
) Not available in public
Density g/cm3 or kg/m 3

literature

Not available in public

Vapor Pressure ] Pa or mmHg
literature
- Not available in public
Water Solubility ] g/L or mg/L
literature
) Not available in public
Flash Point °C/K

literature
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Standardized Experimental Protocols for
Physicochemical Characterization

To address the data gaps for 2-Butoxyethanethiol, researchers should employ standardized
testing methods to ensure the data generated is accurate, reliable, and comparable across
different laboratories. The OECD Guidelines for the Testing of Chemicals are the international
standard for this purpose.[1]

Boiling Point Determination (OECD Guideline 103)

The boiling point is the temperature at which a substance's vapor pressure equals the
surrounding atmospheric pressure.[2][3][4] Several methods are recommended, and the choice
depends on the required accuracy and sample amount.

o Methodology Overview (Ebulliometer Method):

o Apparatus: An ebulliometer, a device designed for precise boiling point measurement, is
used. It often includes a Cottrell pump to ensure the thermometer is bathed in a mixture of
vapor and boiling liquid, preventing errors from superheating.[5]

o Procedure: A sample of 2-Butoxyethanethiol is placed in the ebulliometer. The apparatus
is heated, and the liquid is brought to a steady boil. The temperature of the vapor-liquid
equilibrium is measured using a calibrated temperature sensor.

o Pressure Correction: The ambient atmospheric pressure is recorded. If it deviates from the
standard pressure (101.325 kPa), the observed boiling point is corrected using the
Clausius-Clapeyron equation or standardized charts.

o Data Reporting: The final report should include the corrected boiling point, the pressure at
which the measurement was taken, and a description of the substance's behavior during
boiling.[6]

Density Determination (OECD Guideline 109)

Density is the mass of a substance per unit volume. For a liquid like 2-Butoxyethanethiol,
several reliable methods are available.[7][8]
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o Methodology Overview (Oscillating Densimeter Method):

o Principle: This method uses a U-shaped tube that is oscillated at its characteristic
frequency. This frequency changes when the tube is filled with the sample liquid. The
change in frequency is directly related to the density of the liquid.[9][10]

o Procedure: The instrument is first calibrated using two substances of known density, such
as dry air and degassed, purified water. A small, precise volume of 2-Butoxyethanethiol
is then injected into the clean, dry oscillating tube. The instrument's temperature is
precisely controlled, typically at 20°C.

o Measurement: The stable oscillation period is measured, and the instrument's software
calculates the density.

o Data Reporting: The density value should be reported along with the temperature at which
it was measured (e.g., g/cm? at 20°C). At least two measurements should be performed.[9]
[11]

Vapor Pressure Determination (OECD Guideline 104)

Vapor pressure is a measure of a substance's volatility. It is a critical parameter for assessing
inhalation exposure and environmental fate.[12][13]

e Methodology Overview (Static Method):

o Principle: A sample of the substance is placed in a thermostatically controlled container
connected to a pressure measuring device. The system is evacuated to remove air. The
pressure of the vapor in equilibrium with the liquid is then measured at a specific
temperature.

o Procedure: A small amount of degassed 2-Butoxyethanethiol is introduced into the
measurement cell. The cell is sealed and brought to the desired temperature (e.g., 20°C or
25°C). The system is allowed to reach equilibrium.

o Measurement: The pressure is read from a manometer or pressure transducer. To
establish the vapor pressure curve, measurements should be taken at a minimum of two
to three different temperatures.[12][13][14][15]
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o Data Reporting: The vapor pressure (in Pascals) should be reported for each temperature.
[51[12]

Water Solubility Determination (OECD Guideline 105)

Water solubility is the maximum concentration of a chemical that can dissolve in pure water at
a specific temperature, representing a key factor in environmental distribution and
bioavailability.[16][17]

o Methodology Overview (Flask Method):

o Principle: An excess amount of the test substance is agitated in water at a constant
temperature for a sufficient period to reach equilibrium. The concentration of the
substance in the aqueous phase is then determined by a suitable analytical method.

o Procedure: An amount of 2-Butoxyethanethiol in excess of its expected solubility is
added to a flask containing purified water. The flask is sealed and agitated in a constant
temperature bath (e.g., 20°C) for an extended period (e.g., 24-48 hours) to ensure
saturation is reached.

o Analysis: After agitation, the mixture is allowed to settle to separate the undissolved
portion. The aqueous phase is then carefully sampled, typically after centrifugation or
filtration, and its concentration is quantified using a validated analytical technigque such as
gas chromatography (GC).[18][19]

o Data Reporting: The water solubility is reported as mass per volume (e.g., g/L or mg/L) at
the specified temperature.[20]

Flash Point Determination (EU Regulation A.9 | ASTM
D3828)

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air
near its surface. It is a critical measure of flammability and safety.[21]

» Methodology Overview (Small Scale Closed-Cup Method):
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o Principle: A small volume of the sample is heated in a closed cup. An ignition source is
periodically introduced into the vapor space above the liquid. The flash point is the lowest
temperature at which a flash is observed.[22]

o Procedure: A small, specified volume (typically 2-4 mL) of 2-Butoxyethanethiol is placed
into the test cup of a small scale closed-cup apparatus. The sample is heated at a
controlled rate.

o Measurement: At regular temperature intervals, a test flame or electric arc is applied to the
opening of the cup. The observation of a distinct flash inside the cup marks the flash point.
[23]

o Data Reporting: The flash point temperature is recorded and corrected for barometric
pressure.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the comprehensive physicochemical
characterization of a compound like 2-Butoxyethanethiol for which data is not readily
available.
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Physicochemical Property Determination Workflow
Obtain Pure Sample
(2-Butoxyethanethiol)

Determine Vapor Pressure
(OECD 104)

Determine Flash Point
(EUA.9)

Determine Water Solubility
(OECD 105)

Determine Density
(OECD 109)

Determine Boiling Point
(OECD 103)

Compile and Analyze Data

Complete Physicochemical Profile

Click to download full resolution via product page
Caption: Workflow for Physicochemical Characterization.

As 2-Butoxyethanethiol is not a known signaling molecule, a signaling pathway diagram is not

applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. oecd.org [oecd.org]
e 2. 0ecd.org [oecd.org]

¢ 3. oecd.org [oecd.org]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b13524435?utm_src=pdf-body-img
https://www.benchchem.com/product/b13524435?utm_src=pdf-body
https://www.benchchem.com/product/b13524435?utm_src=pdf-custom-synthesis
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.oecd.org/en/publications/1995/07/test-no-103-boiling-point_g1gh28cb.html
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13524435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Icslaboratory.com [lcslaboratory.com]
. acri.gov.tw [acri.gov.tw]

. laboratuar.com [laboratuar.com]

. oecd.org [oecd.org]

. oecd.org [oecd.org]

.
© (0] ~ [o2] ol H

. acri.gov.tw [acri.gov.tw]
e 10. OECD n°109: Density of liquids and solids - Analytice [analytice.com]
e 11. laboratuar.com [laboratuar.com]

e 12. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... -
OECD - Google Books [books.google.com]

e 13. oecd.org [oecd.org]

e 14. OECD test n°104: Vapour pressure - Analytice [analytice.com]

e 15. Test No. 104: Vapour Pressure | OECD [oecd.org]

e 16. oecd.org [oecd.org]

e 17. oecd.org [oecd.org]

e 18. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
e 19. laboratuar.com [laboratuar.com]

e 20. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
e 21. precisionlubrication.com [precisionlubrication.com]

e 22. stanhope-seta.co.uk [stanhope-seta.co.uk]

e 23. EU A.9: Flashpoint | ibacon GmbH [ibacon.com]

» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Butoxyethanethiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13524435#physicochemical-properties-of-2-
butoxyethanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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